Cas no 2137678-47-6 (1H-1,2,3-Triazole-5-carboxylic acid, 4-(2-ethyl-3-pyrrolidinyl)-, methyl ester)

• Product Name: 1H-1,2,3-Triazole-5-carboxylic acid, 4-(2-ethyl-3-pyrrolidinyl)-, methyl ester
• CAS No: 2137678-47-6
• MF: C₁₀H₁₆N₄O₂
• MW: 224.259641647339
• CID: 5297333
• Update Time: 2025-07-05

1H-1,2,3-Triazole-5-carboxylic acid, 4-(2-ethyl-3-pyrrolidinyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole-5-carboxylic acid, 4-(2-ethyl-3-pyrrolidinyl)-, methyl ester

• Inchi： 1S/C10H16N4O2/c1-3-7-6(4-5-11-7)8-9(10(15)16-2)13-14-12-8/h6-7,11H,3-5H2,1-2H3,(H,12,13,14)
• InChI Key： OOPHPRYEXAHPHW-UHFFFAOYSA-N
• SMILES： N1C(C(OC)=O)=C(C2CCNC2CC)N=N1

Additional information on 1H-1,2,3-Triazole-5-carboxylic acid, 4-(2-ethyl-3-pyrrolidinyl)-, methyl ester

1H-1,2,3-Triazole-5-carboxylic Acid, 4-(2-Ethyl-3-Pyrrolidinyl)-, Methyl Ester

1H-1,2,3-Triazole is a heterocyclic aromatic compound that has gained significant attention in recent years due to its unique electronic properties and versatile applications in various fields of chemistry. The compound 1H-1,2,3-triazole-5-carboxylic acid, specifically the derivative 4-(2-ethyl-3-pyrrolidinyl)-methyl ester, has been extensively studied for its potential in drug design and material science. This compound is identified by the CAS number CAS No. 2137678-47-6, which is a unique identifier assigned to it for regulatory and scientific purposes.

The structure of this compound comprises a triazole ring fused with a pyrrolidine moiety and a methyl ester group. The triazole ring is known for its high stability and ability to form strong hydrogen bonds, making it an ideal component in the development of bioactive molecules. The presence of the pyrrolidine group introduces additional flexibility and hydrophobicity to the molecule, which can enhance its pharmacokinetic properties. Recent studies have highlighted the potential of this compound as a building block for synthesizing novel drugs targeting various therapeutic areas.

In terms of synthesis, the compound can be prepared through a variety of methods, including click chemistry reactions such as the Huisgen cycloaddition. These methods are highly efficient and selective, allowing for the precise construction of complex molecular architectures. The methyl ester group can be easily modified to other functional groups, enabling further diversification of the molecule's properties.

One of the most promising applications of this compound lies in its use as an intermediate in drug discovery. Its ability to form stable conjugates with other bioactive molecules makes it a valuable tool in medicinal chemistry. For instance, researchers have explored its potential as a scaffold for developing inhibitors of key enzymes involved in diseases such as cancer and neurodegenerative disorders.

Beyond drug discovery, this compound has also found applications in materials science. Its aromaticity and ability to form extended π-systems make it suitable for use in organic electronics and advanced materials. Recent advancements in nanotechnology have further expanded its potential uses in creating novel materials with tailored electronic properties.

The environmental impact and safety profile of this compound are also critical considerations. Studies have shown that it exhibits low toxicity under normal handling conditions; however, further research is required to fully understand its long-term effects on ecosystems. Regulatory bodies have implemented guidelines to ensure safe handling and disposal practices for compounds like CAS No. 2137678-47-6.

In conclusion, the compound 1H-1,2,3-triazole-5-carboxylic acid, specifically its derivative 4-(2-ethyl-3-pyrrolidinyl)-methyl ester, represents a versatile building block with wide-ranging applications across multiple disciplines. Its unique chemical properties and modular structure make it an invaluable asset in modern chemical research. As advancements continue to unfold in fields such as drug discovery and materials science, this compound is poised to play an increasingly important role in shaping future innovations.